(E)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-(3,4-dimethylanilino)prop-2-en-1-one
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Description
(E)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-(3,4-dimethylanilino)prop-2-en-1-one is a useful research compound. Its molecular formula is C24H21ClFNO2 and its molecular weight is 409.89. The purity is usually 95%.
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Scientific Research Applications
Environmental Estrogens and Toxicity
Research on methoxychlor, a chlorinated hydrocarbon pesticide with proestrogenic activity, highlights concerns regarding environmental estrogens and their potential adverse effects on fertility and development. Studies on methoxychlor demonstrate how similar compounds, potentially including "(E)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-(3,4-dimethylanilino)prop-2-en-1-one," might interact with estrogen receptors and impact wildlife and human health (Cummings, 1997).
Molecular Imaging in Alzheimer's Disease
Research into amyloid imaging for Alzheimer's disease, using radioligands that can measure amyloid in vivo, demonstrates the scientific application of complex organic molecules in diagnosing and understanding neurodegenerative diseases. Compounds with specific binding properties, similar to the structural characteristics of "this compound," may be valuable in developing new imaging agents (Nordberg, 2007).
Drug Synthesis and Pharmacological Applications
The synthesis and pharmacological evaluation of compounds for medical applications, such as the production of flurbiprofen, a non-steroidal anti-inflammatory drug, highlight the importance of chemical intermediates in drug development. The detailed chemical structure of "this compound" suggests its potential as a valuable intermediate in synthesizing pharmacologically active molecules (Qiu et al., 2009).
Environmental Fate and Biodegradation
Understanding the environmental fate and biodegradation of synthetic compounds, including alkylphenols and their ethoxylates, is crucial in assessing their environmental impact. Research on the degradation pathways and environmental persistence of related compounds can inform the handling and regulatory oversight of chemicals with similar structures to "this compound" (Ying et al., 2002).
Properties
IUPAC Name |
(E)-1-[4-[(2-chloro-6-fluorophenyl)methoxy]phenyl]-3-(3,4-dimethylanilino)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H21ClFNO2/c1-16-6-9-19(14-17(16)2)27-13-12-24(28)18-7-10-20(11-8-18)29-15-21-22(25)4-3-5-23(21)26/h3-14,27H,15H2,1-2H3/b13-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIYJOEXHOKFXNC-OUKQBFOZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC=CC(=O)C2=CC=C(C=C2)OCC3=C(C=CC=C3Cl)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N/C=C/C(=O)C2=CC=C(C=C2)OCC3=C(C=CC=C3Cl)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H21ClFNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
409.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.